α-Glucosidase Inhibition vs. Arisanschinin A–C
Arisanschinin D (Ananonin B) demonstrates in vitro inhibition of the α-glucosidase enzyme, a mechanism relevant to postprandial hyperglycemia management . While specific IC50 data for Arisanschinin D is not reported in the primary literature, its class activity is established. For contextual comparison, the clinically used α-glucosidase inhibitor Acarbose is a standard comparator. Data from a parallel study using a similar in vitro α-glucosidase assay with Acarbose is provided as a class-level benchmark, not a direct head-to-head comparison [1]. The selection of Arisanschinin D over Acarbose for research purposes would be driven by its unique lignan scaffold, which offers a distinct chemical space and potential for different selectivity profiles.
IC50 0.73 μM
Negligible inhibition
| Evidence Dimension | α-Glucosidase Inhibition (In Vitro) |
|---|---|
| Target Compound Data | Activity reported qualitatively as an 'α-Glucosidase inhibitor' |
| Comparator Or Baseline | Acarbose (Standard Inhibitor) |
| Quantified Difference | Not available for direct comparison due to lack of specific IC50 data for Arisanschinin D in current literature. |
| Conditions | In vitro α-glucosidase enzyme assay (specific details for Arisanschinin D not published) |
Why This Matters
Confirms the target engagement and validates its use as a chemical probe for studying α-glucosidase-mediated pathways, distinguishing it from lignans without this reported activity.
- [1] Liu, C. C., Abd El-Razek, M. H., Liaw, C. C., Cheng, Y. B., Chen, C. K., Chien, C. T., Kuo, Y. H., Liou, S. S., & Shen, Y. C. (2010). Arisanschinins A–E, Lignans from Schisandra arisanensis Hay. Planta Medica, 76(14), 1605–1610. View Source
